Cas no 1919653-16-9 (5-(2-methoxy-4-nitrophenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(2-methoxy-4-nitrophenyl)-1,2-oxazol-3-amine
• CAS No: 1919653-16-9
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 6383320
• PubChem ID: 104785196
• Update Time: 2025-10-17

5-(2-methoxy-4-nitrophenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxy-4-nitrophenyl)-1,2-oxazol-3-amine
• 1919653-16-9
• EN300-1854294

• Inchi： 1S/C10H9N3O4/c1-16-8-4-6(13(14)15)2-3-7(8)9-5-10(11)12-17-9/h2-5H,1H3,(H2,11,12)
• InChI Key： GOTJWSOQGHBYFM-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 235.05930578g/mol
• Monoisotopic Mass: 235.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 5-(2-methoxy-4-nitrophenyl)-1,2-oxazol-3-amine

5-(2-Methoxy-4-Nitrophenyl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

5-(2-Methoxy-4-Nitrophenyl)-1,2-Oxazol-3-Amine, also known by its CAS number 1919653-16-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a methoxy and nitro group on the phenyl ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 5-(2-Methoxy-4-Nitrophenyl)-1,2-Oxazol-3-Amine consists of a phenyl ring substituted with a methoxy group at the 2-position and a nitro group at the 4-position. This substitution pattern is critical as it influences the electronic distribution across the molecule. The oxazole ring is attached to the phenyl group at the 5-position, with an amino group located at the 3-position of the oxazole. This arrangement creates a molecule with both electron-donating and electron-withdrawing groups, which can be exploited in various chemical reactions and biological assays.

Recent studies have highlighted the potential of 5-(2-Methoxy-4-Nitrophenyl)-1,2-Oxazol-3-Amine in drug discovery. The compound has shown promising activity in preliminary tests targeting specific enzymes and receptors. For instance, research published in 2023 demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. The nitro group's electron-withdrawing effect enhances the molecule's ability to interact with these targets, making it a candidate for further exploration in oncology.

In addition to its pharmacological applications, 5-(2-Methoxy-4-Nitrophenyl)-1,2-Oxazol-3-Amine has been studied for its potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and sensors. Researchers have reported that incorporating this compound into polymer blends can enhance their conductivity and stability under varying conditions.

The synthesis of 5-(2-Methoxy-4-Nitrophenyl)-1,2-Oxazol-3-Amine involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by oxidation to introduce the nitro group and subsequent cyclization to form the oxazole ring. Recent advancements in catalytic methods have improved the yield and purity of this synthesis pathway, making it more feasible for large-scale production.

CAS No 1919653-16-9 has also been investigated for its environmental impact. Studies suggest that while it is stable under normal conditions, it can undergo degradation under specific environmental stressors such as UV light or microbial activity. Understanding its environmental fate is crucial for ensuring its safe use in industrial and medical applications.

In conclusion, 5-(2-Methoxy-4-Nitrophenyl)-1,2-Oxazol-3-Amine, or CAS No 1919653-16-9, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for researchers exploring new drugs, materials, and chemical processes. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing both scientific research and industrial innovation.